Cas no 1379294-39-9 (4,6-Dichloro-5-fluoro-2-isopropylpyrimidine)

• Product Name: 4,6-Dichloro-5-fluoro-2-isopropylpyrimidine
• CAS No: 1379294-39-9
• MF: C₇H₇Cl₂FN₂
• MW: 209.04828286171
• CID: 4697845
• Update Time: 2023-08-15

4,6-Dichloro-5-fluoro-2-isopropylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-Dichloro-5-fluoro-2-isopropylpyrimidine

• Inchi： 1S/C7H7Cl2FN2/c1-3(2)7-11-5(8)4(10)6(9)12-7/h3H,1-2H3
• InChI Key： CEXQVJMMOGOAQZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(C(C)C)=N1)Cl)F

Computed Properties

• Exact Mass: 207.9970318 g/mol
• Monoisotopic Mass: 207.9970318 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 209.05
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8